N-{2-(4-methoxyphenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide

• IUPAC Name: N-[(E)-1-(4-methoxyphenyl)-3-(naphthalen-2-ylamino)-3-oxoprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C25H20N2O4/c1-30-21-12-8-17(9-13-21)15-22(27-25(29)23-7-4-14-31-23)24(28)26-20-11-10-18-5-2-3-6-19(18)16-20/h2-16H,1H3,(H,26,28)(H,27,29)/b22-15+
• InChI Key: PAOBHGSOEVNEDP-PXLXIMEGSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C(C(=O)NC2=CC3=CC=CC=C3C=C2)NC(=O)C4=CC=CO4
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C(\C(=O)NC2=CC3=CC=CC=C3C=C2)/NC(=O)C4=CC=CO4
• Molecular Formula: C25H20N2O4
• Molecular Weight: 412.4 g/mol

Description

N-{2-(4-methoxyphenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide, also known as MNA-715, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of N-{2-(4-methoxyphenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide is complex and involves multiple pathways. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and lipoxygenase, which are involved in inflammation and cancer progression. N-{2-(4-methoxyphenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide also activates certain signaling pathways, such as the AMP-activated protein kinase pathway, which is involved in glucose metabolism and insulin sensitivity. Additionally, N-{2-(4-methoxyphenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide has been found to modulate the activity of certain receptors, such as the N-methyl-D-aspartate receptor, which is involved in neurodegenerative disorders.
Biochemical and Physiological Effects
N-{2-(4-methoxyphenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide has been found to have various biochemical and physiological effects, depending on the specific application. In cancer research, N-{2-(4-methoxyphenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide has been shown to induce apoptosis and inhibit angiogenesis, which are important processes in cancer progression. In diabetes research, N-{2-(4-methoxyphenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide has been found to improve glucose metabolism and insulin sensitivity, which are important factors in the pathogenesis of diabetes. In neurodegenerative disorder research, N-{2-(4-methoxyphenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide has been shown to have neuroprotective effects and improve cognitive function, which are important in the prevention and treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{2-(4-methoxyphenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide for lab experiments is its high potency and specificity. This allows for precise targeting of specific pathways and receptors, which is important in understanding the mechanism of action and potential applications of the compound. However, one limitation of N-{2-(4-methoxyphenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide is its relatively high cost and limited availability, which may restrict its use in certain research settings.

Future Directions

There are several future directions for research on N-{2-(4-methoxyphenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide. One area of focus is the development of more efficient and cost-effective synthesis methods to increase the availability of the compound. Another area of focus is the exploration of new applications for N-{2-(4-methoxyphenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide, such as in the treatment of inflammatory disorders and cardiovascular diseases. Additionally, further research is needed to fully understand the mechanism of action of N-{2-(4-methoxyphenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide and its potential interactions with other drugs and compounds.
Conclusion
In conclusion, N-{2-(4-methoxyphenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide is a synthetic compound that has shown significant potential in the field of medicine. Its high potency and specificity make it a valuable tool for understanding the mechanism of action and potential applications of the compound. Further research is needed to fully explore the various applications of N-{2-(4-methoxyphenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide and to develop more efficient and cost-effective synthesis methods.

Scientific Research Applications

N-{2-(4-methoxyphenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide has been studied extensively for its potential applications in the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders. In cancer research, N-{2-(4-methoxyphenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In diabetes research, N-{2-(4-methoxyphenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide has been found to improve glucose metabolism and insulin sensitivity. In neurodegenerative disorder research, N-{2-(4-methoxyphenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide has been shown to have neuroprotective effects and improve cognitive function.